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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

iodide

Cat. No.: B127264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Methyltriphenylphosphonium iodide (CAS No. 2065-66-9), a common reagent in organic

synthesis, particularly in the Wittig reaction. Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Hazard Identification and Classification
Methyltriphenylphosphonium iodide is a hazardous substance that requires careful

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[2][3]

Signal Word: Danger[1]
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Hazard Statements (H-Statements):

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Precautionary Statements (P-Statements): A selection of key precautionary statements

includes:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2][3]

P264: Wash face, hands and any exposed skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3]

Quantitative Safety and Physical Data
The following tables summarize key quantitative data for Methyltriphenylphosphonium
iodide.

Table 1: Toxicological Data

Parameter Value Species Reference

LD50 Oral 175 mg/kg Rat [2][5]
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Table 2: Physical and Chemical Properties

Property Value Reference

Appearance Off-white to yellowish powder [5]

Melting Point 183-187 °C [2]

Solubility

Soluble in water, acetone,

dichloromethane, and

methanol.

Stability
Stable under recommended

storage conditions.

Hygroscopicity Hygroscopic

Light Sensitivity Light sensitive

Experimental Protocols for Safe Handling
Given the hazardous and sensitive nature of Methyltriphenylphosphonium iodide, the

following detailed protocols are recommended.

Protocol for Weighing and Dispensing
This protocol is designed to minimize exposure and prevent contamination of the reagent.

Materials:

Certified chemical fume hood

Analytical balance

Anti-static weighing boat or glass vial with a screw cap

Spatula (preferably disposable)

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and nitrile

gloves.
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Procedure:

Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly.

Decontaminate the work surface within the fume hood.

Taring the Container: Place a labeled, clean, and dry weighing boat or a vial with its cap on

the analytical balance and tare it.

Transferring the Powder: Move the tared container into the chemical fume hood. Carefully

open the Methyltriphenylphosphonium iodide container inside the hood. Using a clean

spatula, transfer the desired amount of the powder to the weighing container. Avoid creating

dust.

Sealing and Re-weighing: Securely close the weighing container. Remove it from the fume

hood and place it on the analytical balance to record the weight.

Storage of Stock: Tightly reseal the main container of Methyltriphenylphosphonium iodide
immediately after dispensing to protect it from moisture and light. Store it according to the

recommended conditions.

Cleaning: Dispose of any contaminated disposable materials (e.g., weighing boat, gloves) in

a designated hazardous waste container. Clean the spatula and the work surface thoroughly.

Protocol for Quenching a Wittig Reaction
This protocol outlines a safe method for quenching a reaction where

Methyltriphenylphosphonium iodide has been used to generate a phosphonium ylide.

Materials:

Reaction mixture containing the Wittig reagent.

Saturated aqueous ammonium chloride (NH₄Cl) solution.

Appropriate organic solvent for extraction (e.g., diethyl ether, ethyl acetate).

Separatory funnel.
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PPE as described above.

Procedure:

Cooling the Reaction: Ensure the reaction mixture is cooled to an appropriate temperature

(often 0 °C or room temperature, depending on the specific reaction) in an ice bath.

Quenching: Slowly and carefully add a saturated aqueous solution of ammonium chloride to

the reaction mixture while stirring. This will protonate any remaining ylide and other basic

species.

Extraction: Transfer the quenched reaction mixture to a separatory funnel. Add the

appropriate organic solvent and perform a liquid-liquid extraction to separate the desired

organic product from the aqueous layer containing the quenched salts.

Work-up: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium

sulfate), filter, and concentrate the solvent under reduced pressure.

Waste Disposal: Dispose of the aqueous layer and any other chemical waste according to

your institution's hazardous waste disposal procedures.

Visualizing Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

Methyltriphenylphosphonium iodide, from initial assessment to emergency response.
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Start: Handling Methyltriphenylphosphonium Iodide

Hazard Identification
- Acute Oral Toxicity

- Skin/Eye Irritant
- Respiratory Irritant

Risk Assessment
- Hygroscopic

- Light Sensitive

Engineering Controls
- Chemical Fume Hood

Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Safe Handling Procedures
- Weighing Protocol

- Quenching Protocol

Proper Storage
- Tightly Sealed Container

- Cool, Dry, Dark Place
- Away from Oxidizers

Accidental Release/Spill Personnel Exposure

Waste Disposal
- Dispose as Hazardous Waste

Spill Response
- Evacuate Area

- Wear PPE
- Absorb with Inert Material

- Collect in Hazardous Waste

First-Aid Measures
- Ingestion: Call Poison Center

- Skin: Wash with Soap & Water
- Eyes: Rinse with Water

End: Safe Completion of Work

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

